Cas no 887407-16-1 ((R,S)-N-Nitroso Anatabine)

• Product Name: (R,S)-N-Nitroso Anatabine
• CAS No: 887407-16-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD01632691
• CID: 713008
• PubChem ID: 528366
• Update Time: 2024-03-01

(R,S)-N-Nitroso Anatabine Chemical and Physical Properties

Names and Identifiers

• N-NITROSOANATABINE
• (R,S)-N-Nitroso Anat
• (R,S)-N-Nitroso Anatabine
• (R,S)-N-NITROSO ANATABINE,CLEAR YELLOW TO ORANGE OIL
• (RS)-N-Nitrosoanatabine1000µg
• 1,2,3,6-Tetrahydro-1-nitroso-2,3′-bipyridine (ACI)
• 3-(1-Nitroso-1,2,3,6-tetrahydropyridin-2-yl)pyridine

• MDL： MFCD01632691
• Inchi： 1S/C10H11N3O/c14-12-13-7-2-1-5-10(13)9-4-3-6-11-8-9/h1-4,6,8,10H,5,7H2
• InChI Key： ZJOFAFWTOKDIFH-UHFFFAOYSA-N
• SMILES： O=NN1C(C2C=CC=NC=2)CC=CC1

Computed Properties

• Exact Mass: 189.09000
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 367.8°C at 760 mmHg
• Flash Point: 176.2°C
• Refractive Index: 1.624
• PSA: 45.56000
• LogP: 2.00390

(R,S)-N-Nitroso Anatabine Security Information

• Hazardous Material transportation number：UN2810 6.1/PG 3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines